5-Cyanomethyl-6-isopropyl-1,3-benzodioxole

• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• IUPAC Name: 2-(6-propan-2-yl-1,3-benzodioxol-5-yl)acetonitrile
• InChI: InChI=1S/C12H13NO2/c1-8(2)10-6-12-11(14-7-15-12)5-9(10)3-4-13/h5-6,8H,3,7H2,1-2H3
• InChI Key: WGSJGKDBTADXQF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1CC#N)OCO2

Description

5-Cyanomethyl-6-isopropyl-1,3-benzodioxole is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6.9 g of 5-chloromethyl-6-isopropyl-1,3-benzodioxole was dissolved in 100 ml of dimethyl sulfoxide, followed by the addition of 3.12 g of sodium cyanide. The obtained mixture was stirred at a room temperature for 3 hours and distilled to remove the solvent. Ethyl acetate was added to the residue and the obtained mixture was washed with water and a saturated aqueous solution of common salt successively, dried over anhydrous magnesium sulfate and filtered. The filtrate was concentrated to obtain 6.26 g of the title compound as a crude oil.